Cas no 1593934-89-4 (Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone
• CAS No: 1593934-89-4
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 4776390
• Update Time: 2025-11-04

Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone
• Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone

• Inchi： 1S/C10H18N2O2/c1-7-6-12(3-2-9(7)13)10(14)8-4-11-5-8/h7-9,11,13H,2-6H2,1H3
• InChI Key： VJISVRIRWBQWRP-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C2CNC2)=O)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: -0.7
• Topological Polar Surface Area: 52.6

Additional information on Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone

Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone: A Comprehensive Overview

The compound Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone, identified by the CAS Registry Number 1593934-89-4, represents a unique chemical entity with significant potential in various scientific and industrial applications. This compound, characterized by its complex structure, has garnered attention in recent years due to its intriguing properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and potential applications of this compound, supported by the latest research findings.

Structural Analysis and Synthesis

The molecular structure of Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-yl)methanone is a testament to the intricate balance of functional groups and cyclic frameworks. The azetidine ring, a four-membered cyclic amine, contributes to the compound's rigidity and reactivity. The piperidine ring, on the other hand, introduces flexibility and additional functional groups, such as the hydroxyl and methyl groups at positions 4 and 3, respectively. These features collectively enhance the compound's versatility in chemical reactions.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed multi-step synthetic strategies, including nucleophilic substitutions and cyclization reactions, to achieve high yields and purity. The use of advanced catalysts and reaction conditions has further streamlined the synthesis process, making it more efficient for large-scale production.

Pharmacological Activities and Biochemical Interactions

Emerging research highlights the potential of Azetidin-3-yl(4-hydroxy-3-methylpiperidin-1-y)methanone in pharmacology. Preclinical studies suggest that this compound exhibits significant bioactivity, particularly in modulating enzyme activity and receptor interactions. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed promising results, indicating its potential as a lead compound for drug development.

Additionally, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets. These studies utilize molecular docking simulations to identify potential therapeutic applications in areas such as neurodegenerative diseases and inflammatory conditions.

Applications in Industry and Research

The versatility of Azetidin... extends beyond pharmacology into industrial applications. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules. For example, it serves as a key precursor in the production of advanced materials with tailored physical properties.

In the realm of materials science, researchers are exploring its role in creating high-performance polymers and composites. Its ability to form stable bonds under varying conditions makes it an attractive candidate for applications in aerospace and electronics industries.

Future Directions and Research Prospects

As interest in this compound continues to grow, ongoing research is focused on uncovering new dimensions of its utility. Collaborative efforts between academic institutions and industry leaders are paving the way for innovative applications across multiple disciplines.

In conclusion, Azetidin..., with its distinctive structure and multifaceted properties, stands at the forefront of contemporary chemical research. Its potential applications span from drug discovery to advanced materials development, underscoring its importance as a key player in modern science.